Cas no 671191-21-2 (1-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 671191-21-2
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• CID: 5319767
• Update Time: 2025-06-08

1-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrazinedione, 1,4-dihydro-1-[3-(trifluoromethyl)phenyl]-
• 1-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione

• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)7-2-1-3-8(6-7)16-5-4-15-9(17)10(16)18/h1-6H,(H,15,17)
• InChI Key： RHGXMSNPKIWRID-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(C(F)(F)F)=C2)C=CNC1=O

Additional information on 1-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Introduction to 1-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 671191-21-2)

1-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione, also known by its CAS number 671191-21-2, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives and is characterized by its unique structural features, including a trifluoromethyl group and a tetrahydropyrazine ring system. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The synthesis of 1-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione has been extensively studied in recent years. The compound can be synthesized through a multi-step process involving the reaction of 3-(trifluoromethyl)aniline with appropriate reagents to form the desired pyrazine derivative. The synthetic route often involves the formation of an intermediate pyrazine ring followed by reduction to the tetrahydropyrazine structure. This synthetic methodology has been optimized to improve yield and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of its physicochemical properties, 1-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione exhibits high thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties are crucial for its use in various biological assays and drug development processes. Additionally, the compound's low toxicity profile makes it a promising candidate for further investigation in preclinical and clinical studies.

The biological activities of 1-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione have been extensively explored in recent research. Studies have shown that this compound possesses potent anti-inflammatory and anti-cancer properties. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro. These findings suggest that the compound could be developed into a novel therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the context of cancer research, 1-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione has shown promising results in inhibiting the growth of various cancer cell lines. Mechanistic studies have revealed that the compound targets key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to downregulate the expression of oncogenic proteins such as Bcl-2 and cyclin D1 while upregulating pro-apoptotic proteins like Bax. These effects collectively contribute to its anti-cancer activity.

Beyond its direct biological activities, 1-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione has also been investigated for its potential as a lead compound in drug discovery programs. Its unique structural features make it an attractive scaffold for further chemical modifications aimed at enhancing its pharmacological properties. For example, researchers have explored the introduction of additional functional groups or modifications to the pyrazine ring to improve its potency and selectivity against specific targets.

The pharmacokinetic properties of 1-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione have also been studied to assess its suitability for therapeutic applications. Preclinical studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and demonstrates good bioavailability. Furthermore, it shows minimal toxicity at therapeutic doses and does not accumulate significantly in vital organs.

In conclusion, 1-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 671191-21-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to explore new avenues for optimizing its properties and expanding its therapeutic potential.